Cas no 1533442-33-9 (1H-Pyrazole-3-carbonitrile, 5-iodo-)

• Product Name: 1H-Pyrazole-3-carbonitrile, 5-iodo-
• CAS No: 1533442-33-9
• MF: C₄H₂IN₃
• MW: 218.983252048492
• MDL: MFCD31543740
• CID: 5170939
• Update Time: 2025-05-19

1H-Pyrazole-3-carbonitrile, 5-iodo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carbonitrile, 5-iodo-

• MDL： MFCD31543740
• Inchi： 1S/C4H2IN3/c5-4-1-3(2-6)7-8-4/h1H,(H,7,8)
• InChI Key： WUJJYKRKJMIGFL-UHFFFAOYSA-N
• SMILES： N1C(I)=CC(C#N)=N1

Additional information on 1H-Pyrazole-3-carbonitrile, 5-iodo-

1H-Pyrazole-3-carbonitrile, 5-iodo-

The compound 1H-Pyrazole-3-carbonitrile, 5-iodo-, with the CAS number 1533442-33-9, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyrazole ring, a five-membered ring containing two nitrogen atoms, with a cyano group at position 3 and an iodine atom at position 5. The presence of these substituents imparts unique electronic and structural properties to the molecule, making it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 1H-Pyrazole-3-carbonitrile, 5-iodo- in the synthesis of advanced materials, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). The iodine atom at position 5 serves as a versatile functional group that can undergo various substitution reactions, enabling the formation of diverse structures with tailored properties. For instance, researchers have utilized this compound to create MOFs with high surface areas and exceptional gas adsorption capabilities, which hold promise for applications in catalysis, gas storage, and separation technologies.

In addition to its role in materials science, 1H-Pyrazole-3-carbonitrile, 5-iodo- has also been explored in medicinal chemistry. The pyrazole ring is known for its ability to act as a scaffold for bioactive molecules, and the substitution pattern of this compound allows for fine-tuning of its pharmacological properties. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, making them potential candidates for drug development.

The synthesis of 1H-Pyrazole-3-carbonitrile, 5-iodo- typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the reliability of this compound for large-scale applications. Moreover, advancements in catalytic methods have enabled the selective introduction of substituents onto the pyrazole ring, further expanding the versatility of this compound.

From an environmental perspective, the use of 1H-Pyrazole-3-carbonitrile, 5-iodo- in green chemistry has been a topic of interest. Its ability to participate in atom-efficient reactions reduces waste generation and enhances sustainability. For example, recent studies have demonstrated its utility in catalytic cycles where it serves as both a substrate and a catalyst precursor, showcasing its potential in developing eco-friendly chemical processes.

In conclusion, 1H-Pyrazole-3-carbonitrile, 5-iodo-, with CAS number 1533442-33-9, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.